N-methoxy-N-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide

• IUPAC Name: N-methoxy-N-methyl-2-oxo-1H-pyridine-4-carboxamide
• InChI: InChI=1S/C8H10N2O3/c1-10(13-2)8(12)6-3-4-9-7(11)5-6/h3-5H,1-2H3,(H,9,11)
• InChI Key: HKZKTRVVBMLGDC-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=CC(=O)NC=C1)OC
• Molecular Formula: C8H10N2O3
• Molecular Weight: 182.18 g/mol

Description

N-methoxy-N-methyl-2-oxo-1,2-dihydropyridine-4-carboxamide is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-oxo-1,2-dihydropyridine-4-carboxylic acid (8.0 g, 1.0 eq), EDCI (13.2 g, 1.2 eq) and HOBt (9.3 g, 1.2 eq) in 150 mL CH2Cl2 were added N-methoxymethanamine hydrochloride (6.8 g, 1.2 eq) and Et3N (26.2 g, 4.5 eq). The reaction mixture was stirred at rt overnight, concentrated, and purified by column chromatography to give the desired product (6.3, 60% yield). 1H NMR (400 MHz, CDCl3) δ 12.79 (s, 1H), 7.40 (d, J=6.8 Hz, 1H), 6.77 (s, 1H), 6.43 (dd, J=6.8 Hz, 1.6 Hz, 1H), 3.62 (s, 3H), 3.34 (s, 3H).